Cas no 2228199-38-8 (tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2228199-38-8
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5934906
• PubChem ID: 165662254
• Update Time: 2025-06-13

tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate
• 2228199-38-8
• EN300-1892111
• tert-butyl N-[2-(2-aminoacetyl)-4,5-dimethoxyphenyl]carbamate

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(19)17-10-7-13(21-5)12(20-4)6-9(10)11(18)8-16/h6-7H,8,16H2,1-5H3,(H,17,19)
• InChI Key： IEZJRHWEMYEMHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(CN)=O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.9Ų

Additional information on tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate

Research Brief on tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228199-38-8)

The compound tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228199-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and dimethoxyphenyl functional groups, serves as a critical intermediate in the synthesis of bioactive compounds and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate in the synthesis of novel EGFR inhibitors. The research demonstrated that this compound could be efficiently modified to enhance binding affinity and selectivity for mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized molecular docking and in vitro assays to validate the compound's potential, showing promising results in inhibiting cancer cell proliferation.

Another notable advancement was reported in a 2024 Nature Communications article, which investigated the use of this compound in PROTAC technology. The researchers designed a series of bifunctional molecules incorporating tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate as a linker. These molecules successfully targeted and degraded oncogenic proteins, such as BRD4, in preclinical models. The study emphasized the compound's versatility and stability under physiological conditions, making it a valuable tool for targeted protein degradation strategies.

In addition to its therapeutic potential, recent synthetic chemistry studies have focused on optimizing the production of tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, achieving high yields (>85%) and purity (>98%). This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are also underway to explore the compound's potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, tert-butyl N-2-(2-aminoacetyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228199-38-8) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in kinase inhibition and PROTAC technology, coupled with recent synthetic advancements, underscore its growing importance in the field. Future research will likely expand its utility and address existing challenges, paving the way for novel therapeutic interventions.